BE“GHE Foundational & Exploratory

Check Availability & Pricing

CAS number 38694-47-2 properties and
suppliers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-bromobutanal

Cat. No.: B1274127

An In-depth Technical Guide to 4-Bromobutanal (CAS: 38694-47-2)

This guide provides a comprehensive overview of the chemical and physical properties, safety
information, applications, and suppliers of 4-Bromobutanal (CAS Number: 38694-47-2). The
information is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Chemical Properties and Identifiers

4-Bromobutanal, also known as 4-bromobutyraldehyde, is an organic compound classified as
an aldehyde.[1] Its structure consists of a four-carbon butanal chain with a bromine atom
attached to the fourth carbon.[1] This bifunctional molecule, containing both an aldehyde and a
bromoalkane group, serves as a versatile intermediate in various organic syntheses.[1][2]

Table 1: Chemical Identifiers for CAS 38694-47-2
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Identifier

CAS Number

Value

38694-47-2

Molecular Formula

CaH7BrO[1][3][4][5][6][7][8][°][10]

IUPAC Name 4-bromobutanal[6][7]

4-Bromobutyraldehyde, Butanal, 4-bromo-[1][5]
Synonyms

[6]17]

GMZBZKVIMOEKGM-UHFFFAOY SA-N[1][5][6]
InChl Key

[8]

| Canonical SMILES | C(CC=0)CBr[1][8] |

Table 2: Physicochemical Properties of 4-Bromobutanal

Property Value
Molecular Weight 151.00 g/mol [3][6]
Appearance Colorless to pale yellow liquid[1]
Odor Distinctive[1]
Density 1.437 g/lcm3[7][11]
Boiling Point 177 °C at 760 mmHg[7][11]
Flash Point 87.6 °C[7][11]
Solubility Soluble in organic solvents[1]
Refractive Index 1.454[11]

| Topological Polar Surface Area | 17.1 A2[8] |

Safety and Handling

GHS Hazard Information:
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e Pictogram: Warning[4][12]

e Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315
(Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335
(May cause respiratory irritation).[12]

« Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,
P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405,
P501.[4][12]

Handling and Storage:

e Itis recommended to handle this substance with appropriate personal protective equipment,
including gloves and eye/face protection.[13]

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[14] For long-term
stability, storage in an inert atmosphere in a freezer at temperatures under -20°C is advised.

[4]

Applications and Reactivity

4-Bromobutanal is a valuable reagent in organic synthesis, primarily used as an intermediate
in the production of pharmaceuticals and other fine chemicals.[1] The electrophilic nature of the
carbonyl carbon allows it to participate in various nucleophilic addition reactions, a
characteristic reaction of aldehydes.[1] The presence of the bromine atom provides a site for
nucleophilic substitution reactions, making it a useful building block for introducing a four-
carbon chain into a molecule.[15]

Experimental Protocols

Detailed experimental protocols for 4-Bromobutanal are not widely published in peer-reviewed
literature; however, information from technical datasheets and specific examples provides
insight into its analysis and synthesis.

High-Performance Liquid Chromatography (HPLC)
Analysis
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An analytical method for 4-Bromobutanal has been described using reverse-phase (RP)
HPLC.[5] This method is suitable for analysis, impurity isolation in preparative separation, and
pharmacokinetic studies.[5]

Methodology:
e Column: Newcrom R1 HPLC column.[5]
» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[5]

e Mass Spectrometry (MS) Compatibility: For MS-compatible applications, phosphoric acid
should be substituted with formic acid.[5]

o UPLC Applications: The method can be adapted for fast UPLC applications using columns
with smaller (3 pum) particle sizes.[5]
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Figure 1. HPLC analysis workflow for 4-Bromobutanal.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1274127?utm_src=pdf-body-img
https://www.benchchem.com/product/b1274127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Enzymatic Synthesis Example

A synthesis involving 4-Bromobutanal is described in a reaction utilizing an enzyme for
cyanohydrin formation.[12]

Methodology:

Reactants: Aldehyde (0.24 mmol), (S,S)-[(salen)Ti(u-O)]z (5 mol %), and Acetonitrile (ACCN,
3 equivalents).[12]

e Enzyme: Candida antarctica lipase B (CALB, 20 mg).[12]
e Solvent System: Toluene (1 mL) and an aqueous buffer (1 mL).[12]
e Procedure:
o The aldehyde and titanium catalyst are dissolved in toluene.[12]
o The buffer and CALB are added to the solution.[12]

o Acetonitrile, diluted with toluene, is added to the organic phase at a constant rate over 24-
25 hours using a syringe pump.[12]

o The reaction is maintained at 40°C for 15 hours.[12]

o Reaction progress is monitored by chiral Gas Chromatography (GC) using undecane as
an internal standard.[12]
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Reactants & Catalysts
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Figure 2. Workflow for the enzymatic synthesis involving 4-Bromobutanal.

Suppliers

4-Bromobutanal is available from various chemical suppliers, typically with a purity of 95% or
higher. Lead times and availability may vary.

Table 3: Selected Suppliers of 4-Bromobutanal (CAS 38694-47-2)
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Supplier

Manchester Organics

Purity/Notes

95% purity, lead time 6-8 weeks.[3]

Sigma-Aldrich (via Enamine)

95% purity.

BLD Pharm

Documentation available (NMR, HPLC, etc.).[4]

Aldlab Chemicals, LLC

95% purity.[9]

Synblock

>98% purity, provides MSDS, NMR, HPLC.[10]

TRC (LGC Standards)

Available via custom synthesis.[16]

Guidechem

Lists multiple suppliers from various regions.[17]

LookChem

Lists multiple suppliers including Dayang Chem

and Henan Coreychem.[18]

ChemicalBook

Lists multiple suppliers.[2]

Provides safety and synthesis application

Ambeed . .

information.[12]
CymitQuimica Provides general product information.[1]
AccelaChem For R&D use only.[19]

abcr Gute Chemie

Lists physical and hazardous characteristics.[20]

| Molbase | Lists suppliers such as YONGYICHEM.[11] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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